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Compound of Interest

Compound Name: Disperse brown 1

Cat. No.: B082449 Get Quote

An In-depth Examination of C.I. 11152 for Researchers, Scientists, and Drug Development

Professionals

Disperse Brown 1, a monoazo dye, is a significant colorant primarily used in the textile

industry for dyeing synthetic fibers and finds application in cosmetic formulations, particularly

hair dyes. This technical guide provides a detailed overview of its chemical identity, synonyms,

physical and chemical properties, and relevant experimental protocols. The information is

intended for researchers, scientists, and professionals in drug development who may

encounter this compound in their studies, either as a primary subject or as a reference

compound.

Chemical Identity and Synonyms
Disperse Brown 1 is chemically known as 2,2'-[[3-chloro-4-[(2,6-dichloro-4-

nitrophenyl)azo]phenyl]imino]bisethanol. It is classified as a disperse dye, meaning it has low

water solubility and is applied in a finely dispersed state.

Table 1: Chemical Identifiers and Synonyms of Disperse Brown 1
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Identifier Type Value

IUPAC Name
2,2'-[[3-chloro-4-[(2,6-dichloro-4-

nitrophenyl)azo]phenyl]imino]bisethanol

CAS Number 23355-64-8[1], 63467-07-2

C.I. Number 11152[2]

Alternative Names

C.I. Disperse Brown 1, Disperse Orange 46

(obsolete), Terasil Brown 3R, Amacron Brown

LS

Molecular Formula C₁₆H₁₅Cl₃N₄O₄

Molecular Weight 433.67 g/mol

Physicochemical and Toxicological Properties
Understanding the physicochemical and toxicological properties of Disperse Brown 1 is crucial

for its handling, application, and safety assessment.

Table 2: Physicochemical and Toxicological Data for Disperse Brown 1

Property Value Source

Appearance Deep dark brown powder General Knowledge

Water Solubility 0.45 mg/L [3]

UV-Vis λmax
430 nm (in Methanol for HPLC-

DAD detection)
[4]

Acute Oral Toxicity (LD50) ~2000 mg/kg (rat) [1]

Experimental Protocols
This section provides detailed methodologies for the synthesis, analysis, and application of

Disperse Brown 1, compiled from various sources and adapted for a laboratory setting.
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Synthesis of Disperse Brown 1
The synthesis of Disperse Brown 1 follows a typical azo coupling reaction. The following is a

proposed experimental protocol based on the general synthesis of monoazo dyes.

Logical Relationship of Synthesis

2,6-Dichloro-4-nitroaniline Diazotization
(NaNO2, HCl, 0-5°C)

Reacts with Diazonium Salt IntermediateForms

Azo Coupling
(Slightly acidic, 0-5°C)

Reacts with

N,N-bis(2-hydroxyethyl)-3-chloroaniline
(Coupling Agent)

Disperse Brown 1
(Crude Product)

Yields Purification
(Filtration, Washing, Drying)

Undergoes Pure Disperse Brown 1Results in
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Caption: Proposed synthetic workflow for Disperse Brown 1.

Protocol:

Diazotization of 2,6-Dichloro-4-nitroaniline:

Suspend 2,6-dichloro-4-nitroaniline (1 equivalent) in a mixture of concentrated

hydrochloric acid and water.

Cool the suspension to 0-5°C in an ice-salt bath with continuous stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite (1.05 equivalents) dropwise,

maintaining the temperature below 5°C.

Continue stirring for an additional 30 minutes at 0-5°C to ensure the complete formation of

the diazonium salt. The resulting diazonium salt solution should be used immediately in

the next step.

Azo Coupling:

In a separate vessel, dissolve N,N-bis(2-hydroxyethyl)-3-chloroaniline (1 equivalent) in a

suitable solvent such as glacial acetic acid.
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Cool the solution of the coupling component to 0-5°C.

Slowly add the freshly prepared, cold diazonium salt solution to the coupling component

solution with vigorous stirring, maintaining the temperature below 5°C.

Adjust the pH of the reaction mixture to approximately 4-5 by adding a solution of sodium

acetate to facilitate the coupling reaction.

Continue stirring the reaction mixture in the ice bath for 2-3 hours to ensure complete

coupling.

Isolation and Purification:

Collect the precipitated crude Disperse Brown 1 by vacuum filtration.

Wash the solid thoroughly with cold water until the filtrate is neutral to remove excess acid

and salts.

Dry the product in a vacuum oven at 60-70°C.

Further purification can be achieved by recrystallization from a suitable solvent, such as

ethanol or a mixture of dimethylformamide and water.

High-Performance Liquid Chromatography (HPLC)
Analysis
The purity of Disperse Brown 1 and its quantification in various matrices can be determined

using HPLC with a Diode Array Detector (DAD).

Experimental Workflow for HPLC Analysis

Sample Preparation
(Extraction/Dissolution in Methanol)

Filtration
(0.22 µm PTFE filter) HPLC SystemInject into C18 Reverse-Phase ColumnSeparation on Gradient Elution

(Acetonitrile/Water with Ammonium Formate)
Using DAD Detection

(λ = 430 nm)
Followed by Data Analysis

(Chromatogram Integration) Quantification
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Caption: General workflow for the HPLC analysis of Disperse Brown 1.
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Table 3: HPLC Method Parameters for Disperse Brown 1 Analysis

Parameter Condition

Instrument HPLC with Diode Array Detector (DAD)

Column C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase A
10 mM Ammonium formate in water with 0.1%

formic acid

Mobile Phase B Acetonitrile/Methanol (80:20, v/v)

Gradient

A time-based gradient from a higher

concentration of A to a higher concentration of

B. A typical starting point could be 95% A,

ramping to 95% B over 10-15 minutes.

Flow Rate 0.3 - 1.0 mL/min

Injection Volume 1 - 10 µL

Detection 430 nm

Sample Preparation
Dissolve the sample in methanol and filter

through a 0.22 µm PTFE syringe filter.[4]

Textile Dyeing Protocol
Disperse Brown 1 is used for dyeing hydrophobic fibers like polyester. The following is a

general procedure for exhaust dyeing.

Dyeing Process Workflow
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Dye Bath Preparation

Dyeing Cycle

Post-Treatment

Disperse Dye Paste
(with dispersing agent)

Add Water

Adjust pH to 4.5-5.5
(Acetic Acid)

Introduce Polyester Fabric
(at 60°C)

Raise Temperature to 130°C

Hold for 60 min

Cool to 60°C

Rinse

Reduction Clearing
(Optional)

Final Rinse and Dry
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Caption: Workflow for dyeing polyester with Disperse Brown 1.
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Protocol:

Dye Bath Preparation:

Prepare a paste of Disperse Brown 1 (e.g., 1-2% on weight of fabric) with a dispersing

agent.

Add water to the paste to create the dye bath.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

Dyeing:

Introduce the wetted polyester fabric into the dye bath at approximately 60°C.

Raise the temperature of the dye bath to 130°C over 30-45 minutes.

Maintain this temperature for 60 minutes to allow for dye diffusion and fixation.

After-treatment:

Cool the dye bath to about 60°C.

Rinse the dyed fabric thoroughly with hot water.

Optionally, perform a reduction clearing process to improve wash fastness.

Give the fabric a final rinse and then dry it.

Thermal Analysis
While specific thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC)

data for Disperse Brown 1 are not readily available in the public domain, these techniques are

crucial for understanding the thermal stability and phase behavior of the dye. TGA would

provide information on the decomposition temperature, which is important for high-temperature

dyeing processes. DSC would reveal melting points and any polymorphic transitions. For many

disperse dyes, thermal stability up to at least 200°C is required to withstand thermosol dyeing

conditions.
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Signaling Pathways and Biological Interactions
Currently, there is no specific information available in the scientific literature regarding the

interaction of Disperse Brown 1 with biological signaling pathways. The primary toxicological

concern for many azo dyes is their potential to be metabolized by azoreductases in the liver

and gut microbiota into their constituent aromatic amines. The resulting amines from Disperse
Brown 1 would be 2,6-dichloro-4-nitroaniline and N,N-bis(2-hydroxyethyl)-3-chloroaniline. The

toxicological profiles of these amines would then be of primary interest for any safety

assessment.

Metabolic Pathway of Disperse Brown 1

Disperse Brown 1 Azoreductase
(Liver, Gut Microbiota)

Metabolized by

2,6-Dichloro-4-nitroanilineYields

N,N-bis(2-hydroxyethyl)-3-chloroanilineand

Click to download full resolution via product page

Caption: Proposed metabolic pathway of Disperse Brown 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b082449#disperse-brown-1-synonyms-and-
alternative-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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